Cas no 32786-19-9 (2-Butenethioic acid,anhydrosulfide with thiocyanic acid)
32786-19-9 structure
Product Name:2-Butenethioic acid,anhydrosulfide with thiocyanic acid
CAS No:32786-19-9
MF:C5H5NOS
MW:127.164299726486
CID:293849
PubChem ID:5365813
Update Time:2025-04-19
2-Butenethioic acid,anhydrosulfide with thiocyanic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenethioic acid,anhydrosulfide with thiocyanic acid
- but-2-enoyl isothiocyanate
- 2-Butenoyl isothiocyanate
- 2-Butenoylthiocyanat
- GGYYXENTGJDZTN-NSCUHMNNSA-N
- 32786-19-9
- AKOS006343975
- (2E)-2-Butenoyl isothiocyanate #
- 60034-28-8
- Crotonyl isothiocyanate
- (2E)-2-Butenoyl isothiocyanate
- 2-Butenoylisothiocyanate
- A832582
- (E)-but-2-enoyl isothiocyanate
- [4-(2-Boc-aminoethyl)phenyl]methanol
- MFCD08461770
-
- Inchi： 1S/C5H5NOS/c1-2-3-5(7)6-4-8/h2-3H,1H3/b3-2+
- InChI Key： GGYYXENTGJDZTN-NSCUHMNNSA-N
- SMILES： S=C=NC(/C=C/C)=O
Computed Properties
- Exact Mass: 127.00900
- Monoisotopic Mass: 127.00918496g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.5Ų
Experimental Properties
- PSA: 61.52000
- LogP: 1.19190
2-Butenethioic acid,anhydrosulfide with thiocyanic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Butenethioic acid,anhydrosulfide with thiocyanic acid Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
32786-19-9 (2-Butenethioic acid,anhydrosulfide with thiocyanic acid) Related Products
- 60034-28-8(Crotonyl isothiocyanate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
